Methyl 4-benzyloxy-3-propylbenzoate

• Molecular Formula: C18H20O3
• Molecular Weight: 284.3 g/mol
• IUPAC Name: methyl 4-phenylmethoxy-3-propylbenzoate
• InChI: InChI=1S/C18H20O3/c1-3-7-15-12-16(18(19)20-2)10-11-17(15)21-13-14-8-5-4-6-9-14/h4-6,8-12H,3,7,13H2,1-2H3
• InChI Key: IZUDBQSWXIEJFN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC(=C1)C(=O)OC)OCC2=CC=CC=C2

Description

Methyl 4-benzyloxy-3-propylbenzoate is a useful research compound. Its molecular formula is C18H20O3 and its molecular weight is 284.3 g/mol. The purity is usually 95%.
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A solution of methyl 4-hydroxy-3-propylbenzoate (7.00 g, 36.0 mmol), benzyl bromide (11.48 g, 0.15 mol), and potassium carbonate (20.73 g, 0.15 mol) in N,N-dimethylformamide (20 mL) was heated and stirred at 80° C. for 2 hours. The reaction solution was added with water and extracted with ethyl acetate. Subsequently, the organic layer was washed with brine, dried using anhydrous sodium sulfate, and concentrated in vacuo. The obtained residue was purified using silica-gel column chromatography (hexane/ethyl acetate) and the title compound (10.25 g, yield 100%) was obtained as a pale yellow oil.